Celastramycin A
Celastramycin A
Celastramycin A is a bioactive compound isolated from endophytic bacteria living in plants of the Celastraceae family. This benzoyl pyrrole inhibits the growth of bacteria and mycobacteria, with a minimal inhibitory concentration as low as 0.05 μg/ml. Celastramycin A also suppresses the production of IL-8 in human umbilical vein endothelial cells as stimulated by TNF-α (IC50 = 0.01 μg/ml).
Brand Name:
Vulcanchem
CAS No.:
491600-94-3
VCID:
VC0005260
InChI:
InChI=1S/C17H18Cl3NO3/c1-2-3-4-5-6-9-7-10(18)15(23)13(14(9)22)16(24)12-8-11(19)17(20)21-12/h7-8,21-23H,2-6H2,1H3
SMILES:
CCCCCCC1=CC(=C(C(=C1O)C(=O)C2=CC(=C(N2)Cl)Cl)O)Cl
Molecular Formula:
C17H18Cl3NO3
Molecular Weight:
390.7 g/mol
Celastramycin A
CAS No.: 491600-94-3
Cat. No.: VC0005260
Molecular Formula: C17H18Cl3NO3
Molecular Weight: 390.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Celastramycin A is a bioactive compound isolated from endophytic bacteria living in plants of the Celastraceae family. This benzoyl pyrrole inhibits the growth of bacteria and mycobacteria, with a minimal inhibitory concentration as low as 0.05 μg/ml. Celastramycin A also suppresses the production of IL-8 in human umbilical vein endothelial cells as stimulated by TNF-α (IC50 = 0.01 μg/ml). |
|---|---|
| CAS No. | 491600-94-3 |
| Molecular Formula | C17H18Cl3NO3 |
| Molecular Weight | 390.7 g/mol |
| IUPAC Name | (3-chloro-5-hexyl-2,6-dihydroxyphenyl)-(4,5-dichloro-1H-pyrrol-2-yl)methanone |
| Standard InChI | InChI=1S/C17H18Cl3NO3/c1-2-3-4-5-6-9-7-10(18)15(23)13(14(9)22)16(24)12-8-11(19)17(20)21-12/h7-8,21-23H,2-6H2,1H3 |
| Standard InChI Key | VPAMZQVPJOAFJG-UHFFFAOYSA-N |
| SMILES | CCCCCCC1=CC(=C(C(=C1O)C(=O)C2=CC(=C(N2)Cl)Cl)O)Cl |
| Canonical SMILES | CCCCCCC1=CC(=C(C(=C1O)C(=O)C2=CC(=C(N2)Cl)Cl)O)Cl |
| Appearance | Assay:≥97%A crystalline solid |
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